Cas no 1806830-71-6 (2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine)
2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering distinct reactivity and structural properties. The presence of both difluoromethyl and fluoro groups enhances its electron-withdrawing characteristics, making it valuable in pharmaceutical and agrochemical synthesis. The amino group provides a versatile handle for further functionalization, while the methyl substituent contributes to steric and electronic modulation. This compound is particularly useful as a building block in the development of bioactive molecules, where its fluorine atoms can improve metabolic stability and binding affinity. Its well-defined structure ensures consistency in synthetic applications, making it a reliable intermediate for specialized chemical transformations.
1806830-71-6 structure
Product Name:2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine
CAS No:1806830-71-6
MF:C7H7F3N2
MW:176.139091730118
CID:4810869
Update Time:2025-10-14
2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine
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- Inchi: 1S/C7H7F3N2/c1-3-2-12-7(11)4(5(3)8)6(9)10/h2,6H,1H3,(H2,11,12)
- InChI Key: VVINFVKNDHHRJX-UHFFFAOYSA-N
- SMILES: FC1C(C)=CN=C(C=1C(F)F)N
Computed Properties
- Exact Mass: 176.056
- Monoisotopic Mass: 176.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.9
2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029067913-250mg |
2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine |
1806830-71-6 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029067913-500mg |
2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine |
1806830-71-6 | 97% | 500mg |
$1,646.30 | 2022-03-31 | |
| Alichem | A029067913-1g |
2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine |
1806830-71-6 | 97% | 1g |
$3,129.00 | 2022-03-31 |
2-Amino-3-(difluoromethyl)-4-fluoro-5-methylpyridine Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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